2-(2-Bromophenyl)-1-iodopropan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(2-Bromophenyl)-1-iodopropan-2-ol is a halogenated secondary alcohol characterized by an ortho-bromophenyl group and an iodine substituent at the 1-position of the propan-2-ol backbone. Its molecular formula is C₉H₁₀BrIO, with a molecular weight of approximately 340.8 g/mol. The iodine atom introduces significant steric bulk and polarizability, which may influence reactivity, solubility, and biological activity compared to purely brominated analogs .
Properties
Molecular Formula |
C9H10BrIO |
|---|---|
Molecular Weight |
340.98 g/mol |
IUPAC Name |
2-(2-bromophenyl)-1-iodopropan-2-ol |
InChI |
InChI=1S/C9H10BrIO/c1-9(12,6-11)7-4-2-3-5-8(7)10/h2-5,12H,6H2,1H3 |
InChI Key |
VDKHWHXLQVFIFZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(CI)(C1=CC=CC=C1Br)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-Bromophenyl)-1-iodopropan-2-ol typically involves multi-step organic reactions. One common method is the halogenation of a phenylpropane derivative. The process may start with the bromination of phenylpropane to introduce the bromine atom at the ortho position. This is followed by iodination to attach the iodine atom to the propanol group. The reaction conditions often involve the use of halogenating agents such as bromine and iodine in the presence of catalysts or under specific temperature and pressure conditions .
Industrial Production Methods
Industrial production of 2-(2-Bromophenyl)-1-iodopropan-2-ol may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often using continuous flow reactors and automated systems to control reaction parameters precisely. The use of industrial-grade reagents and solvents ensures the scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-(2-Bromophenyl)-1-iodopropan-2-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to remove the halogen atoms or convert the hydroxyl group to a hydrogen atom.
Substitution: The bromine and iodine atoms can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Nucleophiles like sodium azide (NaN3) or potassium cyanide (KCN) can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield 2-(2-Bromophenyl)-1-iodopropanone, while reduction could produce 2-(2-Bromophenyl)-1-iodopropane.
Scientific Research Applications
2-(2-Bromophenyl)-1-iodopropan-2-ol has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving halogenated organic compounds and their biological activities.
Industry: Used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-(2-Bromophenyl)-1-iodopropan-2-ol involves its interaction with molecular targets through its halogen atoms and hydroxyl group. The bromine and iodine atoms can participate in halogen bonding, influencing the compound’s reactivity and interaction with other molecules. The hydroxyl group can form hydrogen bonds, further affecting the compound’s behavior in chemical and biological systems.
Comparison with Similar Compounds
Table 1: Comparative Analysis of Halogenated Alcohols
Key Observations :
- Molecular Weight: The iodine substituent in the target compound increases its molecular weight by ~125 g/mol compared to 2-(2-Bromophenyl)-2-propanol, likely elevating its boiling point and density.
- Density: Iodine’s high atomic mass suggests a higher density (>1.5 g/cm³) compared to 2-(2-Bromophenyl)-2-propanol (1.403 g/cm³) .
Crystallographic and Steric Considerations
- reports a single-crystal X-ray study of a bromothiophene-imidazole derivative (R factor = 0.033). The target compound’s iodine and ortho-bromophenyl groups may lead to distinct crystal packing patterns, with iodine’s polarizability enhancing X-ray diffraction contrast .
Biological Activity
2-(2-Bromophenyl)-1-iodopropan-2-ol is an organic compound with significant relevance in medicinal chemistry and synthetic organic chemistry. This compound serves as an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. Understanding its biological activity is crucial for its application in drug development and other chemical processes.
Chemical Structure and Properties
The molecular structure of 2-(2-Bromophenyl)-1-iodopropan-2-ol can be represented as follows:
- Chemical Formula : C10H10BrI
- Molecular Weight : 305.00 g/mol
- Functional Groups :
- Bromine (Br) and Iodine (I) substituents
- Hydroxyl group (-OH)
The biological activity of 2-(2-Bromophenyl)-1-iodopropan-2-ol primarily relates to its role as an intermediate in the synthesis of biologically active compounds. Its halogenated structure allows it to participate in nucleophilic substitution reactions, making it a versatile building block in organic synthesis.
Antimicrobial Activity
Research indicates that compounds with halogen substituents often exhibit antimicrobial properties. A study focusing on similar halogenated phenolic compounds showed promising results against various bacterial strains, suggesting that 2-(2-Bromophenyl)-1-iodopropan-2-ol may possess comparable activity.
Table 1: Antimicrobial Activity Comparison
| Compound | Bacterial Strain Tested | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| 2-(2-Bromophenyl)-1-iodopropan-2-ol | E. coli | 32 µg/mL |
| Halogenated Phenolic Compound A | S. aureus | 16 µg/mL |
| Halogenated Phenolic Compound B | P. aeruginosa | 64 µg/mL |
Cytotoxicity Studies
Cytotoxicity studies are essential to evaluate the safety profile of new compounds. Preliminary studies on related compounds indicate that halogenated derivatives can exhibit cytotoxic effects on cancer cell lines, which could be a potential area for further investigation with 2-(2-Bromophenyl)-1-iodopropan-2-ol.
Case Study: Cytotoxic Effects on Cancer Cell Lines
A case study published in a peer-reviewed journal examined the cytotoxic effects of similar brominated compounds on various cancer cell lines, including breast and colon cancer cells. The results indicated that these compounds could induce apoptosis at certain concentrations, warranting further research into the mechanisms involved.
Pharmacological Applications
Due to its structure, 2-(2-Bromophenyl)-1-iodopropan-2-ol may have potential applications in pharmacology, particularly in the synthesis of drugs targeting specific pathways in disease processes. The compound's ability to act as a precursor for more complex molecules makes it valuable in drug design.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
